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Dimethoxybenzylidene)propanedin

itrile

CAS No.: 2972-75-0

Cat. No.: B3025324

Get Quote

Executive Summary
(2,5-Dimethoxybenzylidene)propanedinitrile, widely known as Tyrphostin AG 490, is a

cornerstone JAK2 kinase inhibitor.[1][2][3] However, its efficacy in biological assays is

frequently compromised by three factors: hydrolytic instability, photochemical degradation, and

synthesis byproducts (specifically unreacted aldehydes).

This guide deviates from standard product sheets to address the operational reality of using AG

490. It provides a self-validating purification protocol and a stability-focused handling guide to

ensure your IC50 data reflects kinase inhibition, not artifactual cytotoxicity.

Module 1: The Purity Protocol (Recrystallization)[4]
Commercial batches of AG 490, even those labeled >98%, often contain trace amounts of 2,5-

dimethoxybenzaldehyde (starting material) or hydrolysis products. These impurities are

significantly more cytotoxic than AG 490 itself, leading to false positives in cell viability assays.
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The "Why": The Chemistry of Contamination
AG 490 is synthesized via Knoevenagel condensation. The reaction is reversible in the

presence of water. If your compound smells faintly of almonds or vanilla, it has likely hydrolyzed

back to the aldehyde.

Protocol: Ethanol/Water Recrystallization
Objective: Remove hydrolysis products and unreacted reagents. Yield: Typically 70–80%

recovery.

Reagents:

Absolute Ethanol (warm)

Deionized Water (warm)

Activated Charcoal (optional, for color removal)

Step-by-Step Workflow:

Dissolution: Dissolve crude AG 490 in the minimum amount of boiling absolute ethanol (~15

mL per gram).

Checkpoint: If the solution is dark brown/black, add activated charcoal (1% w/w), boil for 2

mins, and filter hot through Celite.

Saturation: While keeping the solution near boiling, add warm water dropwise.

Visual Cue: Stop immediately when a faint, persistent turbidity (cloudiness) appears.

Clarification: Add a few drops of ethanol to restore clarity.

Crystallization: Allow the solution to cool to room temperature slowly (wrap the flask in foil to

exclude light and insulate). Then, move to 4°C for 4 hours.

Result: You should see yellow needle-like crystals.

Collection: Filter under vacuum. Wash the cake with cold 50% EtOH/Water.
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Drying: Dry in a vacuum desiccator over P₂O₅ or silica gel for 24 hours. Do not use heat.

Quality Control (Self-Validation)
Before using the purified batch, validate it using Thin Layer Chromatography (TLC).

Mobile Phase: Hexane:Ethyl Acetate (7:3).

Visualization: UV Light (254 nm).

Interpretation:

Rf ~0.4: AG 490 (Product).

Rf ~0.6: 2,5-Dimethoxybenzaldehyde (Impurity - moves faster).

Pass Criteria: Single spot at Rf 0.4. Any upper spot indicates hydrolysis/impurity.

Module 2: Stability & Storage (The "Time" Factor)[1]
AG 490 is a benzylidene malononitrile. Chemically, the exocyclic double bond is electron-

deficient and susceptible to nucleophilic attack (by water) and isomerization (by light).

The Degradation Pathway
The following diagram illustrates why aqueous storage is impossible and why DMSO stocks

must be anhydrous.
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Caption: Degradation of AG 490 via hydrolysis (water exposure) and photo-isomerization (light

exposure).

Storage Rules
State Condition Stability Notes

Solid Powder
-20°C, Desiccated,

Dark
2 Years

Vial must be sealed

with parafilm.

DMSO Stock -20°C, Aliquoted 3 Months

Do not freeze/thaw >3

times. Use anhydrous

DMSO.[1]

Culture Media 37°C, Aqueous < 4 Hours
Prepare immediately

before use.

Module 3: Assay Preparation & Solubility[5]
A common failure mode in kinase assays is micro-precipitation. AG 490 is hydrophobic. If

added directly to media at high concentrations, it precipitates, reducing the effective

concentration and causing physical stress to cells.

Solubility Data
DMSO: ~200 mg/mL (Excellent)[1]

Ethanol: ~16 mg/mL (Moderate)[1]

Water/PBS: Insoluble (< 0.1 mg/mL)

The "Step-Down" Dilution Protocol
To prevent "crashing out," use an intermediate dilution step.

Master Stock: 50 mM in anhydrous DMSO.

Working Stock (100x): Dilute Master Stock into PBS (not media) to create a 100x

concentrate (e.g., 500 µM).
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Note: If this solution turns cloudy, sonicate briefly. If it remains cloudy, your concentration

is too high for the buffer capacity.

Final Assay: Add 10 µL of Working Stock to 990 µL of Cell Media (Final: 5 µM, 0.1% DMSO).
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Caption: Recommended dilution strategy to avoid precipitation shock in cellular assays.

Troubleshooting FAQ
Q: My AG 490 solution turned from yellow to orange/brown. Is it safe to use? A:No. Color

deepening indicates oxidation or extensive hydrolysis. The breakdown products (quinones or

aldehydes) are highly reactive. Discard the stock and prepare fresh from solid powder.

Q: I see high cytotoxicity in my control cells treated with AG 490. Is this off-target? A: It is likely

aldehyde toxicity. If your AG 490 has hydrolyzed, the released 2,5-dimethoxybenzaldehyde is

toxic to cells independent of JAK2 inhibition. Perform the TLC check described in Module 1. If

the aldehyde spot is present, recrystallize.[4]

Q: Can I use AG 490 for in vivo animal studies? A: Use caution. AG 490 has a short half-life

due to rapid metabolism and instability. For in vivo work, consider using more stable JAK2

inhibitors (e.g., Ruxolitinib) or encapsulating AG 490 in liposomes to prevent hydrolysis before

reaching the target tissue.
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Q: What is the maximum DMSO concentration I can use? A: Keep DMSO < 0.1% (v/v). JAK2

signaling is sensitive to cellular stress. High solvent loads can induce stress pathways (p38

MAPK) that cross-talk with JAK/STAT, confounding your results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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